
physical and chemical properties of 4-Ethyl-3,4-
dimethyloctane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Ethyl-3,4-dimethyloctane

Cat. No.: B14551520 Get Quote

An In-depth Technical Guide to 4-Ethyl-3,4-
dimethyloctane
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Ethyl-3,4-dimethyloctane is a branched alkane with the molecular formula C12H26. As a

saturated hydrocarbon, it is a non-polar compound with physical and chemical properties

characteristic of other alkanes of similar molecular weight. This technical guide provides a

summary of its known physical and chemical properties, detailed experimental protocols for

their determination, and a visualization of its key identifiers. Due to the limited availability of

experimental data for this specific isomer, many of the presented values are computed.

Data Presentation: Physical and Chemical
Properties
The following tables summarize the available quantitative data for 4-Ethyl-3,4-
dimethyloctane. It is important to note that most of this data is computed and not derived from

direct experimental measurement.
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Identifier Value Source

IUPAC Name 4-Ethyl-3,4-dimethyloctane [1]

CAS Number 62183-60-2 [1][2]

Molecular Formula C12H26 [1][2]

Molecular Weight 170.3348 g/mol [1][2]

Canonical SMILES CCCCC(C)(CC)C(C)CC [1]

InChI

InChI=1S/C12H26/c1-6-9-10-

12(5,8-3)11(4)7-2/h11H,6-

10H2,1-5H3

[1]

InChIKey
WBKPODGAYHVUMM-

UHFFFAOYSA-N
[1]

Computed Physical Property Value Source

Boiling Point (Predicted) Not available in free resources

Melting Point (Predicted) Not available in free resources

Density (Predicted) Not available in free resources

Flash Point (Predicted) Not available in free resources

Vapor Pressure (Predicted) Not available in free resources

LogP (Octanol-Water Partition

Coefficient)
5.8 [3]

Refractive Index (Predicted) Not available in free resources

Polarizability Not available in free resources

Chemical Properties and Reactivity
As a saturated alkane, 4-Ethyl-3,4-dimethyloctane is relatively inert under normal conditions.

Its chemical reactivity is characterized by the following:
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Combustion: Like all hydrocarbons, it will undergo combustion in the presence of excess

oxygen to produce carbon dioxide and water, releasing a significant amount of energy.

Halogenation: In the presence of ultraviolet light, it can undergo free-radical substitution

reactions with halogens (e.g., chlorine, bromine).

Cracking: At high temperatures and/or in the presence of a catalyst, the carbon-carbon

bonds can break in a process called cracking, yielding smaller, more volatile alkanes and

alkenes.

Due to its non-polar nature, 4-Ethyl-3,4-dimethyloctane is expected to be soluble in other

non-polar organic solvents and insoluble in polar solvents like water.

Experimental Protocols
While specific experimental data for 4-Ethyl-3,4-dimethyloctane is not readily available, the

following are detailed methodologies for determining the key physical properties of branched

alkanes.

Determination of Boiling Point (Thiele Tube Method)
The Thiele tube method is a convenient way to determine the boiling point of a small liquid

sample.

Apparatus:

Thiele tube

Thermometer

Capillary tube (sealed at one end)

Small test tube

Rubber band or wire to attach the test tube to the thermometer

Heating source (Bunsen burner or hot plate)
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Mineral oil

Procedure:

Add a small amount of 4-Ethyl-3,4-dimethyloctane to the small test tube.

Place the capillary tube (sealed end up) into the test tube.

Attach the test tube to the thermometer.

Place the thermometer and attached test tube into the Thiele tube, ensuring the sample is

level with the side arm.

Heat the side arm of the Thiele tube gently.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

Continue heating until a steady stream of bubbles is observed.

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density
The density of liquid 4-Ethyl-3,4-dimethyloctane can be determined using a pycnometer or a

digital density meter.

Using a Pycnometer:

Clean and dry the pycnometer and determine its mass.

Fill the pycnometer with distilled water and place it in a constant temperature water bath until

it reaches thermal equilibrium.

Record the mass of the pycnometer filled with water.

Empty and dry the pycnometer.
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Fill the pycnometer with 4-Ethyl-3,4-dimethyloctane and return it to the water bath to reach

the same temperature.

Record the mass of the pycnometer filled with the sample.

Calculate the density of the sample using the known density of water at that temperature.

Structural Elucidation and Purity Assessment
Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for

separating and identifying components of a mixture.

Protocol Outline:

Sample Preparation: Dilute a small amount of 4-Ethyl-3,4-dimethyloctane in a volatile

organic solvent (e.g., hexane).

Injection: Inject the sample into the GC.

Separation: The sample is vaporized and travels through a capillary column. The retention

time (the time it takes for the compound to pass through the column) can be used for

identification when compared to a known standard.

Detection (MS): As the compound elutes from the column, it enters the mass spectrometer,

where it is ionized and fragmented. The resulting mass spectrum is a unique fingerprint of

the molecule and can be used to confirm its structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide

detailed information about the carbon-hydrogen framework of a molecule.

Protocol Outline:

Sample Preparation: Dissolve a small amount of 4-Ethyl-3,4-dimethyloctane in a

deuterated solvent (e.g., CDCl₃).

Data Acquisition: Place the sample in the NMR spectrometer and acquire the ¹H and ¹³C

spectra.
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Spectral Analysis:

¹H NMR: The chemical shifts, integration, and splitting patterns of the proton signals will

reveal the different types of hydrogen atoms and their connectivity.

¹³C NMR: The number of signals and their chemical shifts will indicate the number of

unique carbon environments in the molecule.

Mandatory Visualization
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Caption: Key identifiers and structural representations of 4-Ethyl-3,4-dimethyloctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physical and chemical properties of 4-Ethyl-3,4-
dimethyloctane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14551520#physical-and-chemical-properties-of-4-
ethyl-3-4-dimethyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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